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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe disposal methods for 2-Ethoxyethyl acetate waste in a
laboratory setting.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 2-Ethoxyethyl acetate waste?

Al: 2-Ethoxyethyl acetate is a flammable liquid and is classified as a hazardous substance.[1]
[2][3] Key hazards include:

o Flammability: It is a combustible liquid with a flash point of approximately 51°C (124°F), and
its vapors can form explosive mixtures with air.[1][2][3][4] All sources of ignition should be
avoided when handling this waste.

o Toxicity: It is harmful if inhaled, swallowed, or absorbed through the skin.[1][3]

e Reproductive Hazard: 2-Ethoxyethyl acetate is a known reproductive toxin and may
damage fertility or the unborn child.[2][3][5] Exposure to pregnant women should be strictly
avoided.[4]

o Organ Damage: Prolonged or repeated exposure may cause damage to the blood, liver, and
kidneys.[4][6]

e lIrritation: It can cause irritation to the eyes, skin, and respiratory tract.[6][7]
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Q2: Can I dispose of small amounts of 2-Ethoxyethyl acetate waste down the drain?

A2: No, you should not dispose of 2-Ethoxyethyl acetate waste down the drain.[8][9] It is
soluble in water, but it is also a hazardous chemical that can harm the environment and aquatic
organisms.[4][6] All chemical waste, including 2-Ethoxyethyl acetate, should be collected and
disposed of through a licensed hazardous waste disposal service.[10][11]

Q3: What materials are incompatible with 2-Ethoxyethyl acetate waste?

A3: 2-Ethoxyethyl acetate is incompatible with the following materials, and should not be
mixed with them in a waste container:[1][2][7]

Strong acids

Strong bases (alkalis)

Strong oxidizing agents

Nitrates[1][7]

Mixing with incompatible materials can lead to dangerous chemical reactions.[12] Always use
separate, clearly labeled waste containers for different waste streams.[13][14]

Q4: How should I label a waste container for 2-Ethoxyethyl acetate?

A4: All waste containers must be clearly labeled.[11][12] The label for 2-Ethoxyethyl acetate
waste should include:

The full chemical name: "2-Ethoxyethyl acetate"

The words "Hazardous Waste"

A description of the hazards (e.g., "Flammable," "Toxic," "Reproductive Hazard")

The date the waste was first added to the container

The name of the principal investigator or lab group
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Q5: What should | do in case of a spill of 2-Ethoxyethyl acetate waste?
A5: In the event of a spill, follow these steps:

o Evacuate all non-essential personnel from the immediate area.

o Eliminate all sources of ignition.[2][5]

e Ensure the area is well-ventilated.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves
(butyl or neoprene are recommended, nitrile is not), chemical splash goggles, and a lab coat.

[8]
o Contain the spill using an inert absorbent material like vermiculite or sand.

o Carefully collect the absorbed material and contaminated items into a designated, sealable
hazardous waste container.[9]

o Label the container as "Spill Debris with 2-Ethoxyethyl acetate" and dispose of it as
hazardous waste.[9]

o Clean the spill area thoroughly.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Bulging waste container

Chemical reaction generating

gas.

This is a dangerous situation.
Do not handle the container.
Evacuate the area and contact
your institution's Environmental
Health and Safety (EHS) office
or emergency services
immediately.[14]

Leaking waste container

Improperly sealed or damaged

container.

Wearing appropriate PPE,
place the leaking container into
a larger, compatible, and
properly labeled secondary
containment bin. Report the

incident to your EHS office.

Unsure if waste is
contaminated with 2-

Ethoxyethyl acetate

Cross-contamination during an

experiment.

Treat the waste as hazardous
and assume it is contaminated
with 2-Ethoxyethyl acetate.
Dispose of it following the
procedures for this chemical. It
is always better to err on the
side of caution with unknown

waste.[9]

Waste disposal contractor will

not accept the waste container

Improper labeling or mixing of

incompatible wastes.

Review your institution's waste
disposal guidelines and ensure
the container is labeled
correctly and only contains
compatible chemicals. Contact
your EHS office for assistance

in rectifying the issue.

Summary of Chemical and Physical Properties
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Property Value

Chemical Formula CeH1203[1]

Molar Mass 132.16 g/mol

Appearance Colorless to Iight.yellow liquid with a mild,
sweet, or aromatic odor[2][3][6][7][15]

Boiling Point 156 °C (313 °F)[1][2][4][7]

Melting Point -62 °C (-79 °F)[1][2][4][7]

Flash Point 51 °C (124 °F)[1][2][4]

Solubility in Water 229 g/L at 20 °C[1]

Density 0.975 g/mL at 25 °C

Vapor Pressure 2 mmHg at 20 °C[7]

UN Number 1172[1][2]

Protocol for Collection and Temporary Storage of 2-
Ethoxyethyl Acetate Waste

This protocol outlines the standard operating procedure for the safe collection and temporary
storage of 2-Ethoxyethyl acetate waste prior to disposal by a certified waste management
provider.

1.0 Purpose To ensure the safe and compliant collection and temporary storage of 2-
Ethoxyethyl acetate waste in a laboratory setting.

2.0 Scope This protocol applies to all laboratory personnel who generate waste containing 2-
Ethoxyethyl acetate.

3.0 Personal Protective Equipment (PPE)
o Safety glasses or goggles

o Chemical-resistant gloves (butyl or neoprene recommended)[8]
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e Lab coat
4.0 Materials

» Designated hazardous waste container (chemically compatible, e.g., polyethylene) with a
secure lid

e Hazardous waste labels
e Secondary containment bin
5.0 Procedure
o Container Preparation:
1. Obtain a clean, dry, and chemically compatible waste container.
2. Affix a hazardous waste label to the container.
3. Fill out the label with "2-Ethoxyethyl acetate” and other required information.
» Waste Collection:

1. Pour the 2-Ethoxyethyl acetate waste into the designated container using a funnel to
prevent spills.

2. Do not mix with incompatible chemicals such as strong acids, bases, or oxidizing agents.

[11[7]
3. Do not fill the container to more than 80% of its capacity to allow for vapor expansion.
4. Securely close the container lid after each addition of waste.
e Temporary Storage:

1. Store the waste container in a designated, well-ventilated, and cool area, away from direct
sunlight and sources of ignition.[5][8]

2. Place the waste container in a secondary containment bin to catch any potential leaks.
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3. Ensure the storage area is clearly marked as a hazardous waste accumulation point.

e Disposal Request:

1. Once the container is full or has reached the designated accumulation time limit set by
your institution, arrange for pickup by your licensed hazardous waste disposal service.

Disposal Workflow
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Start: 2-Ethoxyethyl Acetate Waste Generation

Generate 2-Ethoxyethyl

Acetate Waste

Incompatible

Do NOT Mix.

Use separate waste containers.

Waste Characterization & §
Y

Is the waste mixed with

Check for Incompatibilities
(Acids, Bases, Oxidizers)

'egregation

other chemicals?

No

Segregate into a dedicated
'2-Ethoxyethyl Acetate' waste stream

Container Managem;'

Select a compatible,
leak-proof container with a secure lid.

Label container with:
- Chemical Name
- 'Hazardous Waste'
- Hazard Symbols

- Date

Storage §
Y

Store in a designated, cool,
well-ventilated area in
secondary containment.

Arrange for pickup by a
licensed hazardous waste
disposal service.

Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Ethoxyethyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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